6-Benzyl-2-(3-(phenylsulfonyl)propanamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide hydrochloride

• IUPAC Name: 2-[3-(benzenesulfonyl)propanoylamino]-6-benzyl-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide;hydrochloride
• InChI: InChI=1S/C24H25N3O4S2.ClH/c25-23(29)22-19-11-13-27(15-17-7-3-1-4-8-17)16-20(19)32-24(22)26-21(28)12-14-33(30,31)18-9-5-2-6-10-18;/h1-10H,11-16H2,(H2,25,29)(H,26,28);1H
• InChI Key: CZIOMEUDGATHCR-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=C1C(=C(S2)NC(=O)CCS(=O)(=O)C3=CC=CC=C3)C(=O)N)CC4=CC=CC=C4.Cl
• Molecular Formula: C24H26ClN3O4S2
• Molecular Weight: 520.1 g/mol

Description

This compound appears to be a complex organic molecule that contains several functional groups, including an amide, a sulfonyl group, and a tetrahydrothieno[2,3-c]pyridine ring. The presence of these functional groups suggests that this compound could have interesting chemical properties and potential applications in fields like medicinal chemistry.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. The exact synthetic route would depend on the starting materials available and the desired yield and purity of the final product.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, is quite complex. It contains a benzyl group attached to a tetrahydrothieno[2,3-c]pyridine ring, which is further substituted with a propanamido group and a phenylsulfonyl group. The presence of these groups could have significant effects on the compound’s physical and chemical properties.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would be largely determined by its functional groups. For example, the amide group might be hydrolyzed under acidic or basic conditions, and the sulfonyl group could potentially undergo a variety of substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups and overall structure. For example, its solubility would be affected by the presence of polar groups like the amide and sulfonyl groups, and its stability could be influenced by the tetrahydrothieno[2,3-c]pyridine ring.

Safety And Hazards

Without specific experimental data, it’s difficult to predict the safety and hazards associated with this compound. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The potential applications and future directions for this compound would depend largely on its properties and the results of further testing. For example, if it shows promising activity in biological assays, it could be further developed as a drug candidate.

Please note that this is a very general analysis. For a more detailed and accurate analysis, specific experimental data and further studies would be needed.